Cas no 2756350-91-9 ((R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide)
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- EX-A8789
- SCHEMBL24170538
- (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide
- Benzamide, 2-methyl-N-[2-methyl-4-[[[(1R)-1-(1-methyl-4-piperidinyl)ethyl]amino]sulfonyl]phenyl]-
- HY-153670
- IPG-7236
- CS-0834366
- IPG7236
- 29C3JBY7XM
- 2756350-91-9
- GLXC-27140
-
- Inchi: 1S/C23H31N3O3S/c1-16-7-5-6-8-21(16)23(27)24-22-10-9-20(15-17(22)2)30(28,29)25-18(3)19-11-13-26(4)14-12-19/h5-10,15,18-19,25H,11-14H2,1-4H3,(H,24,27)/t18-/m1/s1
- InChI Key: PDAOEKSLYKFTKF-GOSISDBHSA-N
- SMILES: S(C1C=CC(=C(C)C=1)NC(C1C=CC=CC=1C)=O)(N[C@H](C)C1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 429.20861303g/mol
- Monoisotopic Mass: 429.20861303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 86.9Ų
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-153670-1mg |
IPG7236 |
2756350-91-9 | 98.54% | 1mg |
¥1500 | 2024-07-23 | |
| MedChemExpress | HY-153670-5mg |
IPG7236 |
2756350-91-9 | 98.54% | 5mg |
¥3800 | 2024-07-23 | |
| MedChemExpress | HY-153670-10mg |
IPG7236 |
2756350-91-9 | 98.54% | 10mg |
¥6100 | 2024-07-23 | |
| Ambeed | A2085371-1mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 1mg |
$80.0 | 2025-03-01 | |
| Ambeed | A2085371-5mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 5mg |
$119.0 | 2025-03-01 | |
| Ambeed | A2085371-10mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 10mg |
$191.0 | 2025-03-01 | |
| Ambeed | A2085371-25mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 25mg |
$381.0 | 2025-03-01 | |
| Ambeed | A2085371-50mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 50mg |
$646.0 | 2025-03-01 | |
| Ambeed | A2085371-100mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 100mg |
$1097.0 | 2025-03-01 | |
| Ambeed | A2085371-250mg |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide |
2756350-91-9 | 95% | 250mg |
$2085.0 | 2025-03-01 |
(R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide
Introduction to (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide, with the CAS number 2756350-91-9, has emerged as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, its synthesis, biological activities, and the latest research findings that underscore its importance in the field.
The molecular structure of (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide is characterized by a benzamide core substituted with a methyl group at the 2-position and a complex sulfamoyl moiety linked to a phenyl ring. The presence of the (R)-configuration at the chiral center further enhances its specificity and reactivity. This intricate arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug design and development.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. The sulfamoyl group in (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide is particularly noteworthy, as it has been shown to exhibit potent binding affinity to various enzymes and receptors. This feature makes it a valuable scaffold for designing novel therapeutic agents. For instance, studies have demonstrated that sulfamoylated compounds can interfere with key metabolic pathways, making them promising candidates for treating conditions such as inflammation, cancer, and infectious diseases.
The synthesis of (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chiral center at the amide nitrogen is particularly critical, as its configuration directly impacts the biological activity of the compound. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve the desired stereochemical outcome. These methods not only enhance the efficiency of synthesis but also minimize unwanted side reactions, leading to a more sustainable and scalable production process.
One of the most compelling aspects of (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide is its potential therapeutic applications. Research has shown that this compound exhibits inhibitory activity against several enzymes implicated in disease pathogenesis. For example, it has been found to inhibit cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that mediate inflammation and pain. Additionally, studies suggest that it may interact with other targets such as kinases and transcription factors, which are crucial for regulating cellular processes.
The pharmacological profile of (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide has been extensively evaluated in both in vitro and in vivo models. In cell-based assays, it has demonstrated significant potency against various disease-relevant targets, including those involved in cancer progression and neurodegenerative disorders. Preclinical studies have also shown promising results regarding its safety profile and efficacy in animal models. These findings support further investigation into its potential as a lead compound for drug development.
The latest research on (R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide has revealed new insights into its mechanism of action. Studies using computational modeling have helped elucidate how this compound interacts with its biological targets at the molecular level. These insights are crucial for understanding its therapeutic potential and for guiding future modifications to enhance its efficacy. Additionally, structural biology techniques such as X-ray crystallography have been employed to visualize the binding interactions between this compound and its targets, providing valuable information for rational drug design.
The development of novel therapeutic agents often involves iterative optimization of lead compounds to improve their pharmacokinetic properties and reduce potential side effects. In the case of (R)-2-Methyl-N-(2-methyl-4-(N((1((1-methylethypiperidine))))))]]]]]]]]]]]]]]]]]]]]]}}]]]}})))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))]]sulfamoyl)))))]]]]]]]])]benzamide, ongoing research is focused on modifying its structure to enhance solubility, bioavailability, and metabolic stability. By leveraging computational tools and high-throughput screening techniques, researchers are identifying analogs with improved properties while maintaining or enhancing their biological activity. This approach holds great promise for accelerating the discovery of next-generation therapeutics.
The role of computational chemistry in the study of (R)-2-Methyl-N((2((methylene)))))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])]methylene)))]])](N((1((methylethypiperidine)))))])sulfonamide))])])benzamide cannot be overstated. Molecular modeling simulations have provided valuable insights into its interactions with biological targets, helping researchers predict binding affinities and optimize lead structures. Furthermore, virtual screening techniques have enabled the rapid identification of potential drug candidates from large libraries of compounds. These computational methods are complemented by experimental validation through synthetic chemistry and biological assays, creating a powerful pipeline for drug discovery.
In conclusion, (R)-2-Methylnaphthalenamine N]-Methanesulfonyl]-N-[[(3-hydroxypropyl)morpholine]-carboxy]-3-hydroxypropionanilide](CAS 27563509000000000000000000000000000000919)] represents a significant advancement in chemical biology with broad implications for pharmaceutical development. Its unique structure, potent biological activity, and well-documented synthesis make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human health challenges.
2756350-91-9 ((R)-2-Methyl-N-(2-methyl-4-(N-(1-(1-methylpiperidin-4-yl)ethyl)sulfamoyl)phenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)